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Compound of Interest

Compound Name: TRV-1387

Cat. No.: B12397326

Essential guidance for the safe and compliant disposal of TRV-1387 (Oliceridine) in a research
environment.

TRV-1387, known chemically as oliceridine, is a potent opioid agonist. Its proper disposal is
crucial to prevent environmental contamination and potential diversion. As a Schedule Il
controlled substance, the disposal of oliceridine is regulated and must be conducted in
accordance with federal, state, and local regulations.

Hazard and Safety Information

A Safety Data Sheet (SDS) for oliceridine hydrochloride provides the following key hazard

information[1]:
Hazard Statement Description
H302 Harmful if swallowed.
H410 Very toxic to aquatic life with long lasting effects.

Disposal Procedures

The primary directive for the disposal of oliceridine is to use an approved waste disposal
plant[1]. This ensures that the compound is handled and neutralized in a manner that is safe for
the environment and public health.
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Step-by-Step Disposal Guidance:

o Consult Institutional Guidelines: Before proceeding, researchers must consult their
institution's Environmental Health and Safety (EHS) department for specific protocols
regarding the disposal of Schedule Il controlled substances and hazardous chemical waste.

e Segregate Waste: Oliceridine waste should be segregated from other laboratory waste
streams. This includes any unused product, contaminated labware (e.qg., vials, syringes,
pipette tips), and personal protective equipment (PPE).

e Containerize and Label:

o Place all oliceridine waste into a designated, leak-proof, and clearly labeled hazardous
waste container.

o The label should include the words "Hazardous Waste," the full chemical name
(Oliceridine), and any other information required by your institution.

» Arrange for Professional Disposal: Contact your institution's EHS department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the
containerized oliceridine waste.

In the absence of a specific institutional protocol or a licensed disposal service, the U.S. Drug
Enforcement Administration (DEA) and the Food and Drug Administration (FDA) provide
general guidelines for the disposal of unused opioids[2][3]:

e Drug Take-Back Programs: The preferred method for disposing of unused opioids is through
a DEA-registered drug take-back program[2][3]. These programs provide a secure and
environmentally sound way to dispose of controlled substances.

e Disposal in Household Trash (if take-back is not feasible): If a take-back program is not
accessible, the FDA recommends mixing the unused oliceridine with an unpalatable
substance such as dirt, cat litter, or used coffee grounds. This mixture should then be placed
in a sealed plastic bag before being discarded in the household trash[2].

Experimental Protocols and Workflows

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11869766/
https://www.gao.gov/assets/gao-19-650.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11869766/
https://www.gao.gov/assets/gao-19-650.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11869766/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

General Handling and Storage in a Laboratory Setting

Proper handling and storage are critical to ensure the safety of laboratory personnel and to
maintain the integrity of the compound.

Aspect Procedure

Avoid inhalation, and contact with eyes and

skin. Avoid the formation of dust and aerosols.

Handling ) ] ]
Use only in areas with appropriate exhaust
ventilation[1].
Keep the container tightly sealed in a cool, well-
ventilated area. Keep away from direct sunlight
Storage

and sources of ignition. Store at -20°C (as a

powder) or -80°C (in solvent)[1].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of TRV-
1387 (Oliceridine).
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TRV-1387 (Oliceridine) Disposal Workflow
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Caption: Decision workflow for the disposal of TRV-1387 (Oliceridine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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